1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one

• IUPAC Name: 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H18N2O2/c18-14-8-4-10-17(14)15(19)11-16-9-3-6-12-5-1-2-7-13(12)16/h1-2,5,7H,3-4,6,8-11H2
• InChI Key: MYLXLQYBRCUQPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC(=O)N3CCCC3=O
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one, also known as Donepezil, is a medication used to treat Alzheimer's disease. This drug is a cholinesterase inhibitor that works by increasing the levels of acetylcholine in the brain. Donepezil is a highly researched drug that has been studied extensively for its therapeutic effects and mechanism of action.

Mechanism of Action

1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one works by inhibiting the enzyme acetylcholinesterase, which breaks down acetylcholine in the brain. By inhibiting this enzyme, 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one increases the levels of acetylcholine in the brain, which is important for memory and cognitive function.
Biochemical and Physiological Effects:
1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has been shown to improve cognitive function in patients with Alzheimer's disease. Additionally, 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has been shown to increase the levels of acetylcholine in the brain, which is important for memory and cognitive function. 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has also been shown to increase cerebral blood flow, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has several advantages for lab experiments. It is a well-studied drug with a known mechanism of action, making it a reliable tool for researchers. Additionally, 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one is readily available and can be easily administered to animal models. However, there are also limitations to using 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one in lab experiments. For example, the effects of 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one may vary depending on the animal model used, and it may not be effective in all cases.

Future Directions

For research on 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one include exploring its potential use in treating other neurological disorders and preventing Alzheimer's disease in high-risk individuals.

Synthesis Methods

1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one can be synthesized through a multi-step process involving the reaction of various chemicals. The synthesis of 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one involves the reaction of 3,4-dihydro-2H-quinolin-1-one with chloroacetyl chloride to form 2-chloro-N-(3,4-dihydro-2H-quinolin-1-yl)acetamide. This compound is then reacted with pyrrolidine to form 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one.

Scientific Research Applications

1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has been extensively studied for its therapeutic effects in treating Alzheimer's disease. Several clinical trials have shown that 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one can improve cognitive function and delay the progression of Alzheimer's disease. Additionally, 1-[2-(3,4-dihydro-2H-quinolin-1-yl)acetyl]pyrrolidin-2-one has been studied for its potential use in treating other neurological disorders such as Parkinson's disease and schizophrenia.